Cas no 86136-88-1 (Carbamic acid, 4-pentenyl-, phenylmethyl ester)

• Product name: Carbamic acid, 4-pentenyl-, phenylmethyl ester
• CAS No: 86136-88-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4247072
• PubChem ID: 12820646

Carbamic acid, 4-pentenyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 4-pentenyl-, phenylmethyl ester
• BENZYL PENT-4-EN-1-YLCARBAMATE
• CS-0267302
• 86136-88-1
• BENZYLPENT-4-EN-1-YLCARBAMATE
• SCHEMBL6204298
• benzyl N-pent-4-enylcarbamate
• EN300-6948726
• BENZYL N-(PENT-4-EN-1-YL)CARBAMATE

• MDL： MFCD11976046
• Inchi： InChI=1S/C13H17NO2/c1-2-3-7-10-14-13(15)16-11-12-8-5-4-6-9-12/h2,4-6,8-9H,1,3,7,10-11H2,(H,14,15)
• InChI Key： ADWHHVAJOWURTN-UHFFFAOYSA-N
• SMILES： C=CCCCNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Carbamic acid, 4-pentenyl-, phenylmethyl ester

Comprehensive Guide to Carbamic acid, 4-pentenyl-, phenylmethyl ester (CAS No. 86136-88-1): Properties, Applications, and Market Insights

Carbamic acid, 4-pentenyl-, phenylmethyl ester (CAS No. 86136-88-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique 4-pentenyl and phenylmethyl functional groups, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural flexibility and compatibility with various chemical processes.

The molecular structure of Carbamic acid, 4-pentenyl-, phenylmethyl ester combines a carbamate backbone with unsaturated and aromatic moieties. This hybrid design enhances its utility in reactions such as Michael additions, cross-coupling, and polymerization. Its CAS No. 86136-88-1 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains. Recent studies highlight its role in developing bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition.

In pharmaceutical applications, Carbamic acid, 4-pentenyl-, phenylmethyl ester acts as a protecting group or building block for nitrogen-containing scaffolds. Its 4-pentenyl side chain enables further functionalization via click chemistry, aligning with the growing demand for modular synthesis in precision medicine. Additionally, its stability under mild conditions makes it suitable for green chemistry initiatives, a trending topic in sustainable industrial practices.

The agrochemical sector leverages this compound for synthesizing crop protection agents. Its phenylmethyl ester group contributes to enhanced bioavailability in formulations, addressing challenges like pest resistance and environmental persistence. With the rise of AI-driven molecular design, computational tools now predict its derivatives' efficacy, accelerating R&D cycles—a hot topic among researchers optimizing next-generation pesticides.

Market dynamics for CAS No. 86136-88-1 reflect increasing demand from Asia-Pacific and North America, driven by expansions in contract manufacturing and custom synthesis services. Suppliers emphasize high-purity grades to meet stringent regulatory standards, particularly in GMP-compliant production. Analysts note its pricing stability compared to analogous esters, attributed to streamlined scalable synthesis protocols.

From an environmental standpoint, Carbamic acid, 4-pentenyl-, phenylmethyl ester exhibits favorable biodegradation profiles in OECD-standard tests. This aligns with global trends toward eco-friendly chemicals, a frequent search query among sustainability professionals. Its low bioaccumulation potential further supports its adoption in circular economy models, a key focus area for policymakers and manufacturers alike.

Innovations in catalytic processes have reduced energy consumption during its production, resonating with the net-zero emissions discourse. Patent filings reveal novel methods to derivatize this compound into high-value additives for polymers, answering industry demands for performance-enhancing materials. Such advancements position 86136-88-1 as a candidate for portfolio diversification in specialty chemical companies.

Quality control protocols for Carbamic acid, 4-pentenyl-, phenylmethyl ester involve advanced HPLC and GC-MS techniques, ensuring batch-to-batch consistency—a priority for buyers searching "reliable chemical suppliers." Storage recommendations emphasize inert atmospheres to preserve its olefinic reactivity, a detail often queried by laboratory technicians.

In conclusion, CAS No. 86136-88-1 represents a nexus of innovation across multiple industries. Its balance of synthetic utility, regulatory compliance, and sustainability metrics makes it a compelling subject for further research and commercial exploration. As digital transformation reshapes chemical procurement, this compound's well-documented properties and applications ensure its relevance in evolving markets.